Cas no 14446-76-5 (Piperidine,1,3,5-trimethyl-, (3R,5S)-rel-)

Piperidine,1,3,5-trimethyl-, (3R,5S)-rel- Properties

Names and Identifiers

• Piperidine,1,3,5-trimethyl-, (3R,5S)-rel-
• 1,3,5-Trimethylpiperidine
• piperidine, 1,3,5-trimethyl-, (3R,5R)-
• (3R,5R)-1,3,5-trimethylpiperidine
• 14446-76-5
• SCHEMBL13241215
• cis-1,3,5-Trimethylpiperidine
• Piperidine, 1,3,5-trimethyl-, (3R,5S)-rel-
• (3R,5S)-rel-1,3,5-Trimethylpiperidine
• (3R,5S)-1,3,5-trimethylpiperidine
• +Expand

• InChIKey： IGJDIGJIINCEDE-OCAPTIKFSA-N
• Inchi： InChI=1S/C8H17N/c1-7-4-8(2)6-9(3)5-7/h7-8H,4-6H2,1-3H3/t7-,8+
• SMILES： C[C@@H]1C[C@H](C)CN(C)C1

Computed Properties

• Exact Mass: 127.136
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 127.136
• Heavy Atom Count: 9
• Complexity: 80.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Refractive Index: 1.43
• Boiling Point: 140.4°Cat760mmHg
• Flash Point: 32.4°C
• Density: 0.807